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Compound of Interest

Compound Name:

2,3-

Epoxypropyltrimethylammonium

chloride

Cat. No.: B7802640 Get Quote

Introduction to EPTAC: A Versatile Cationic
Reagent
EPTAC, also known as glycidyltrimethylammonium chloride (GTMAC), is a bifunctional organic

compound featuring a highly reactive epoxide ring and a permanently charged quaternary

ammonium group.[2] This unique structure makes it an invaluable reagent for introducing

positive charges onto various substrates, thereby modifying their properties for specific, high-

performance applications.[1] It is extensively used in the paper, textile, petroleum, and water

treatment industries to enhance material properties such as strength, retention, and

flocculation.[1][2][3]

Table 1: Physicochemical Properties of EPTAC
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Property Value References

Chemical Name

2,3-

epoxypropyltrimethylammoniu

m chloride

[2][3][4]

Synonyms
Glycidyltrimethylammonium

chloride (GTMAC), EPTMAC
[3][4]

CAS Number 3033-77-0 [2][3][4]

Molecular Formula C₆H₁₄ClNO [2][4]

Molecular Weight 151.63 g/mol [4][5]

Appearance
White or light-yellow

solid/powder, hygroscopic
[2][5]

Melting Point 137-140 °C [2][4]

Density 1.13 g/cm³ (at 20 °C) [4][5]

Aqueous Solubility of EPTAC
EPTAC is characterized by its high affinity for aqueous media. Its ionic nature, conferred by the

quaternary ammonium group, makes it readily soluble in water.

Quantitative Solubility
EPTAC is classified as being easily soluble in water.[2] One source quantifies its solubility at

852 g/L at 20 °C, confirming its high miscibility.[5] This property is advantageous for its

application in various aqueous-based industrial processes, as it allows for the preparation of

concentrated stock solutions and facilitates homogeneous reaction conditions.

Factors Influencing Solubility
While EPTAC is inherently very soluble, solution parameters can still influence its behavior.

Temperature: As with most solids, the solubility of EPTAC in water is expected to increase

with temperature.
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Co-solutes: The presence of high concentrations of salts or other solutes may affect

EPTAC's solubility due to common ion effects or competition for hydration, though this is

generally not a limiting factor in typical applications. The presence of surfactants can also

influence the solubility of compounds in aqueous systems.[6][7]

Aqueous Stability of EPTAC: A Mechanistic
Perspective
The stability of EPTAC in aqueous solutions is a critical consideration, as its reactive epoxide

group is susceptible to degradation, primarily through hydrolysis. The rate and extent of this

degradation are heavily influenced by environmental factors.

The Primary Degradation Pathway: Hydrolysis
The dominant degradation pathway for EPTAC in water is the hydrolysis of the epoxide ring.

This reaction involves the nucleophilic attack of a water molecule on one of the electrophilic

carbons of the epoxide, leading to ring-opening and the formation of the corresponding diol,

2,3-dihydroxypropyltrimethylammonium chloride.[8][9] This hydrolysis product is generally

inactive for the intended etherification reactions, and its formation represents a loss of reactive

EPTAC, limiting the overall reaction efficiency.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/7153876/
https://www.researchgate.net/publication/210352930_Interaction_between_aqueous_solutions_of_polymer_and_surfactant_and_its_effect_on_physicochemical_properties
https://www.researchgate.net/figure/Reaction-schemes-of-a-production-of-2-3-epoxypropyltrimethylammonium-chloride-b_fig1_321000538
https://pubmed.ncbi.nlm.nih.gov/15233543/
https://www.researchgate.net/figure/Reaction-schemes-of-a-production-of-2-3-epoxypropyltrimethylammonium-chloride-b_fig1_321000538
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants Products

EPTAC
(2,3-epoxypropyltrimethylammonium chloride) Epoxide Ring-Opening

+ H₂O
(Nucleophilic Attack) Degradation Product

(2,3-dihydroxypropyltrimethylammonium chloride)
Hydrolysis
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1. Preparation

2. Incubation

3. Sampling & Analysis

4. Data Interpretation

Prepare EPTAC Stock Solution
in Purified Water

Prepare Buffer Solutions
(e.g., pH 4, 7, 9, 12)

Aliquot Stock into Buffers
to Final Concentration

Store Aliquots at
Controlled Temperatures
(e.g., 4°C, 25°C, 40°C)

Withdraw Samples at
Defined Time Points

(t=0, 1, 7, 14, 30 days)

Analyze Samples via Validated Method
(e.g., CE or HPLC)

Quantify Remaining EPTAC
and Formation of Diol Product

Plot % EPTAC Remaining vs. Time
Determine Degradation Rate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b7802640?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1210308
http://whfntec.com/index/equipment/info.html?cate=63&id=176
https://www.unilongmaterial.com/23-epoxypropyltrimethylammonium-chloride-cas-3033-77-0-product/
https://www.unilongmaterial.com/23-epoxypropyltrimethylammonium-chloride-cas-3033-77-0-product/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1246988.htm
https://de.wikipedia.org/wiki/Glycidyltrimethylammoniumchlorid
https://pubmed.ncbi.nlm.nih.gov/7153876/
https://pubmed.ncbi.nlm.nih.gov/7153876/
https://www.researchgate.net/publication/210352930_Interaction_between_aqueous_solutions_of_polymer_and_surfactant_and_its_effect_on_physicochemical_properties
https://www.researchgate.net/figure/Reaction-schemes-of-a-production-of-2-3-epoxypropyltrimethylammonium-chloride-b_fig1_321000538
https://pubmed.ncbi.nlm.nih.gov/15233543/
https://pubmed.ncbi.nlm.nih.gov/15233543/
https://pubmed.ncbi.nlm.nih.gov/15233543/
https://www.benchchem.com/product/b7802640#solubility-and-stability-of-eptac-in-aqueous-solutions
https://www.benchchem.com/product/b7802640#solubility-and-stability-of-eptac-in-aqueous-solutions
https://www.benchchem.com/product/b7802640#solubility-and-stability-of-eptac-in-aqueous-solutions
https://www.benchchem.com/product/b7802640#solubility-and-stability-of-eptac-in-aqueous-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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